1,3,5-trimethyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1,3,5-trimethyl-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C16H24N6O2S/c1-12-15(13(2)21(3)20-12)25(23,24)19-11-14-5-9-22(10-6-14)16-17-7-4-8-18-16/h4,7-8,14,19H,5-6,9-11H2,1-3H3
• InChI Key: GZXZETHREQZGTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)NCC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C16H24N6O2S
• Molecular Weight: 364.5 g/mol

Description

1,3,5-trimethyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H24N6O2S and its molecular weight is 364.47. The purity is usually 95%.
BenchChem offers high-quality 1,3,5-trimethyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3,5-trimethyl-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Fungicide Composition

  • This compound could potentially be used in fungicide compositions. It could be combined with a thiazolylisoxazoline to control phytopathogenic fungi of plants or crops.
  • The method of application would involve treating the seeds of the plants or crops with the fungicide composition.
  • The expected outcome would be the curative or preventive control of the phytopathogenic fungi.

• Combating Animal Pests

  • The compound could also be used to combat animal pests. It could be used in compositions that include substituted pyrimidinium compounds.
  • The method of application would involve using these compositions to control animal pests.
  • The expected outcome would be the effective control of animal pests.

• Pesticide Mixtures

  • This compound could potentially be used in pesticide mixtures.
  • The method of application would involve combining this compound with other active ingredients to enhance the spectrum of activity, combine knock-down activity with prolonged control, improve resistance management, and improve plant health.
  • The expected outcome would be a more effective and efficient control of pests.

• Agricultural Combinations

  • This compound could potentially be used in agricultural combinations.
  • The method of application would involve using this compound in combinations that aim to reduce the dosage rate, enhance the spectrum of activity, combine knock-down activity with prolonged control, improve resistance management, improve plant health, and improve the vitality of plant propagation material.
  • The expected outcome would be improved agricultural outcomes.